15:0-18:1 DG-d7

• Molecular Formula: C36H68O5
• Molecular Weight: 588.0 g/mol
• InChI: InChI=1S/C36H68O5/c1-3-5-7-9-11-13-15-17-18-19-21-23-25-27-29-31-36(39)41-34(32-37)33-40-35(38)30-28-26-24-22-20-16-14-12-10-8-6-4-2/h17-18,34,37H,3-16,19-33H2,1-2H3/b18-17-/t34-/m0/s1/i1D3,3D2,5D2
• InChIKey: GWAPRYUVSHVZHN-AXSVDGANSA-N

15:0-18:1 DG-d7: A Deuterated Diacylglycerol Internal Standard for Quantitative Lipidomics

15:0-18:1 DG-d7 (CAS 2097561-14-1) is a deuterated diacylglycerol (DAG) derivative, specifically 1-pentadecanoyl-2-oleyol(d7)-sn-glycerol, with seven deuterium atoms incorporated into the oleoyl (18:1) fatty acyl chain at the sn-2 position . This stable isotope-labeled compound serves as an internal standard for accurate and reproducible quantification of endogenous diacylglycerol species in complex biological matrices using liquid chromatography-mass spectrometry (LC-MS) . Its isotopic label provides a distinct mass spectrometric signature (+7 Da shift) relative to the unlabeled native lipid, enabling clear differentiation and precise correction for extraction variability, matrix effects, and instrument response .

Type Deuterium-labeled DAG internal standard

Workflow LC-MS lipidomics quantification

Key Attribute Distinct isotopic mass signature for co-elution

Why Unlabeled or Generic DAG Standards Fail to Deliver Comparable Quantitative Accuracy to 15:0-18:1 DG-d7

While unlabeled 15:0-18:1 DG or structurally distinct deuterated DAG analogs might appear as viable substitutes for quantitative lipidomics, such generic substitution introduces significant and often unacknowledged sources of analytical error. Unlabeled standards cannot be distinguished from endogenous analyte signals, precluding co-elution correction and necessitating separate calibration curves that fail to account for matrix-specific ion suppression [1]. Conversely, the use of a chemically distinct deuterated standard (e.g., a shorter or saturated chain analog) introduces differential extraction recovery and ionization efficiency, leading to substantial quantification bias. For instance, the use of only one adduct ion from deuterated DAG standards can result in absolute concentration errors of up to 70% compared to using all adducts combined [2]. The specific deuteration pattern and chain composition of 15:0-18:1 DG-d7 are therefore critical for minimizing these errors, as its physicochemical properties closely mimic the endogenous 15:0-18:1 DAG species, ensuring near-identical behavior throughout sample preparation and LC-MS analysis [3].

Unlabeled DAG standards

Cannot co-elute with endogenous analyte, limiting matrix-effect correction and accurate quantification

Structurally distinct deuterated DAGs

May exhibit differential extraction recovery and ionization efficiency, shifting quantification results

Single adduct ion quantification

Using only one DAG adduct ion can introduce significant concentration errors; full adduct coverage recommended

• [1] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source
• [2] AMiner. (n.d.). When using three deuterated internal DAG standards, we found that absolute concentrations were estimated with up to 70% error when only one adduct ion was used instead of all adducts combined. View Source
• [3] Restek. (2015). Choosing an Internal Standard. Technical Article. View Source

Quantitative Evidence for 15:0-18:1 DG-d7: Comparative Performance Data vs. Alternatives

Isotopic Purity and Structural Fidelity of 15:0-18:1 DG-d7 vs. Unlabeled 15:0-18:1 DG

15:0-18:1 DG-d7 is characterized by >99% isotopic purity as determined by TLC, ensuring minimal interference from unlabeled species that could compromise quantification accuracy . In contrast, the unlabeled 15:0-18:1 DG lacks the mass shift necessary for co-elution with the analyte and cannot serve as an internal standard for LC-MS based quantification of endogenous DAGs. The deuterium labeling at the sn-2 oleoyl chain provides a +7 Da mass shift (exact mass 587.551 Da vs. 580.5 Da for unlabeled), enabling clear chromatographic and mass spectrometric resolution . This structural fidelity ensures that the labeled standard exhibits virtually identical extraction efficiency, chromatographic retention, and ionization response as the target endogenous DAG species, a requirement for accurate stable isotope dilution mass spectrometry [1].

Isotopic Purity & Mass Shift

Head-to-head

>99% isotopic purity; +7 Da mass shift vs 0 Da unlabeled

Enables unambiguous co-elution quantification

Supports stable isotope dilution accuracy

Evidence Dimension	Isotopic Purity and Mass Shift
Target Compound Data	>99% (TLC) purity; +7 Da mass shift
Comparator Or Baseline	Unlabeled 15:0-18:1 DG: 0 Da mass shift; cannot be differentiated from endogenous analyte
Quantified Difference	+7 Da mass shift; >99% isotopic purity enables unambiguous quantification
Conditions	TLC purity assessment; LC-MS analysis

Why This Matters

The high isotopic purity and defined mass shift directly enable accurate stable isotope dilution, the gold standard for absolute quantification in lipidomics, which is unattainable with unlabeled standards.

• [1] Ciccimaro, E., & Blair, I. A. (2010). Stable-isotope dilution LC–MS for quantitative biomarker analysis. Bioanalysis, 2(2), 311-341. View Source

Calibration Curve Performance of 15:0-18:1 DG-d7 in Complex Biological Matrices

In a targeted LC-MS/MS analysis using a PANC-1 cell extract matrix, 15:0-18:1(d7) DG demonstrated excellent linearity with a coefficient of determination (R²) of 0.997 across a 5-point calibration curve [1]. The limit of detection (LOD) was 1.13 nM and the limit of quantification (LOQ) was 3.43 nM [1]. While these values are specific to the instrument and matrix, they provide a quantitative benchmark for method development and validation. For comparison, other deuterated lipid standards in the same EquiSPLASH mixture exhibited R² values ranging from 0.928 to 0.998, with LODs from 0.50 to 3.56 nM, indicating that 15:0-18:1(d7) DG performs within the expected range for this class of internal standards [2]. In a separate lipidomics study, the average recovery of deuterium-labeled DG internal standards using a targeted LC/TQ workflow was reported to be approximately 85-95%, although specific data for the 15:0-18:1 species was not disaggregated [3].

Calibration Linearity & Sensitivity

Method context

R² = 0.997; LOQ = 3.43 nM (PANC-1 extract)

Supports method validation in complex matrices

Matrix-dependent; verify in target matrix

Evidence Dimension	Linearity, Sensitivity (LOD/LOQ)
Target Compound Data	R² = 0.997; LOD = 1.13 nM; LOQ = 3.43 nM
Comparator Or Baseline	Other EquiSPLASH standards (e.g., PC 15:0–18:1(d7): R²=0.995, LOD=0.71 nM; TG 15:0–18:1–15:0(d7): R²=0.928, LOD=3.56 nM)
Quantified Difference	R² comparable to high-performing standards; LOD/LOQ within typical range for lipid class
Conditions	5-point calibration curve in 14 cells/μL PANC-1 cell extract matrix; n=3; LC-MS/MS

Why This Matters

These validation metrics are essential for establishing assay reliability and regulatory compliance in both academic research and industrial quality control settings.

• [1] PMC11079853. Table 1: LoD, LoQ, and Coefficient of Determination (R2) Calculated from a 5-Point Calibration Curve for Avanti EquiSPLASH Standard in 14 Cells/μL PANC-1 Cell Extract Matrix. View Source
• [2] PMC11079853. Table 1: Comparative data for other EquiSPLASH standards. View Source
• [3] PMC8147762. Figure 4: Average recovery of deuterium-labeled lipid internal standards by lipid class. View Source

Verified Applications in Multi-Matrix Lipidomics: Skeletal Muscle, Mitochondria, and Egg Yolk

The utility of 15:0-18:1-d7 DG has been validated across diverse biological matrices and analytical workflows. It has been specifically employed: (1) as an internal standard to spike skeletal muscle samples for LC-MS analysis ; (2) as a lipid standard in mass spectrometry for the identification of lipids in mitochondria and lipid droplets ; and (3) in egg yolk lipid extraction as an internal standard for mass spectrometry analysis . This cross-matrix validation demonstrates the compound's robustness and versatility, which are critical for comparative studies and multi-tissue lipidomic profiling. While many deuterated internal standards are validated in a single matrix (e.g., plasma), this compound's demonstrated performance across distinct biological contexts (tissue, organelle, food matrix) provides procurement confidence for a wider range of experimental designs.

Multi-Matrix Application Validation

Class-level

Validated in skeletal muscle, mitochondria, lipid droplets, egg yolk

Broader matrix context supports multi-tissue studies

Source review needed; verify matrix-specific performance

Evidence Dimension	Validated Application Matrices
Target Compound Data	Validated in skeletal muscle, mitochondria, lipid droplets, egg yolk
Comparator Or Baseline	Typical deuterated DAG standards: Often validated only in plasma/serum
Quantified Difference	Broader matrix validation increases applicability confidence
Conditions	LC-MS, shotgun lipidomics, and extraction workflows

Why This Matters

Procurement decisions benefit from documented performance in matrices relevant to the user's specific research model, reducing the risk of method failure and wasted resources.

Integration into the SPLASH LIPIDOMIX Standard: A Turnkey Solution for Multi-Class Lipid Quantification

15:0-18:1-d7 DG is a key component of the commercially available SPLASH™ LIPIDOMIX® Mass Spec Standard, a comprehensive mixture of deuterated lipid internal standards formulated at ratios relative to human plasma . This formulation includes all major lipid classes (PC, PE, PS, PG, PI, TG, DG, MG, CE, SM, Cer) in a single vial, enabling streamlined, high-throughput lipidomic workflows. This contrasts with sourcing individual standards, which requires separate preparation, validation, and inventory management. The inclusion of 15:0-18:1-d7 DG in this widely adopted, pre-formulated mixture provides a significant operational advantage: it ensures batch-to-batch consistency and cross-study comparability, as the relative concentration of the DG standard is fixed relative to other lipid classes. The EquiSPLASH variant provides each component at a verified concentration of 100 µg/mL .

SPLASH LIPIDOMIX Integration

Reported

Included in SPLASH LIPIDOMIX and EquiSPLASH (100 µg/mL)

Pre-formulated mixture reduces preparation variability

Supports high-throughput and batch consistency

Evidence Dimension	Formulation Availability
Target Compound Data	Included in SPLASH LIPIDOMIX (ratios relative to human plasma) and EquiSPLASH (100 µg/mL each)
Comparator Or Baseline	Stand-alone deuterated DG standards requiring individual preparation
Quantified Difference	Reduced preparation time, minimized pipetting errors, ensured batch consistency
Conditions	Multi-class lipidomics; high-throughput LC-MS

Why This Matters

For core facilities and high-throughput labs, the availability of a pre-formulated mixture significantly reduces labor costs, minimizes technical variability, and facilitates cross-laboratory data harmonization.

Optimal Procurement Scenarios for 15:0-18:1 DG-d7 Based on Quantitative Evidence

Absolute Quantification of Endogenous DAGs in Preclinical and Clinical Lipidomics

This scenario requires the highest level of analytical accuracy for quantifying low-abundance diacylglycerol species in biofluids or tissue extracts. 15:0-18:1 DG-d7 is the optimal choice when the study design demands stable isotope dilution mass spectrometry, as its high isotopic purity (>99%) and +7 Da mass shift enable unambiguous differentiation from endogenous 15:0-18:1 DG, even in complex matrices like skeletal muscle or cellular organelles . The demonstrated calibration curve performance (R²=0.997, LOQ=3.43 nM) in cell extract matrices provides a validated starting point for method development, reducing the time required to achieve regulatory-grade assay precision [1].

Multi-Tissue or Multi-Organelle Comparative Lipidomics Studies

When an experiment involves comparing DAG profiles across different biological compartments (e.g., mitochondria vs. cytosol, or skeletal muscle vs. liver), the internal standard must exhibit consistent performance across diverse sample matrices. The documented use of 15:0-18:1-d7 DG in skeletal muscle, mitochondria, lipid droplets, and egg yolk validates its robustness to matrix-specific effects, providing confidence in cross-tissue quantification . This is a critical differentiator from standards only validated in plasma, which may exhibit differential extraction or ionization behavior in lipid-rich tissues.

High-Throughput Lipidomics Core Facility or Industrial QC Laboratory

For operations processing hundreds of samples weekly, workflow efficiency and batch-to-batch reproducibility are paramount. Procuring 15:0-18:1-d7 DG as part of the SPLASH™ LIPIDOMIX® standard eliminates the need for individual standard preparation, weighing, and validation, thereby reducing labor costs and minimizing the risk of human error . The pre-formulated mixture ensures consistent spiking of all major lipid classes, which is essential for generating comparable data across multiple projects, operators, and instruments within a core facility or regulated industrial environment .

Method Development and Validation for DAG Quantification in Food or Agricultural Matrices

Developing a new LC-MS method for DAG analysis in complex, non-biological matrices (e.g., edible oils, food products, or plant tissues) requires a robust internal standard with proven performance in similar contexts. The validated application of 15:0-18:1-d7 DG in egg yolk lipid extraction provides direct evidence of its suitability for challenging, lipid-rich food matrices . This precedent reduces the technical risk associated with method development and accelerates the path to a validated, publication-ready protocol.

Application

Selection Property

Validation Focus

Preclinical and human biofluid DAG quantification

High isotopic purity and mass shift

Stable isotope dilution accuracy; LLOQ verification

Multi-tissue comparative lipidomics

Cross-matrix validated performance

Consistent extraction and ionization across tissues

High-throughput core facility workflows

Pre-formulated mixture availability

Batch-to-batch consistency; workflow efficiency

Food and plant lipid method development

Validated in lipid-rich matrices

Method robustness in complex non-biological samples

• [1] PMC11079853. Table 1: LoD, LoQ, and R2 for 15:0-18:1(d7) DG in PANC-1 cell extract. View Source